3-(4-fluoro-3-methylphenyl)-N-methylpropan-1-amine

• Molecular Formula: C11H16FN
• Molecular Weight: 181.25 g/mol
• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-N-methylpropan-1-amine
• InChI: InChI=1S/C11H16FN/c1-9-8-10(4-3-7-13-2)5-6-11(9)12/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key: UXFKKVVBTBRQSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCCNC)F

Description

3-(4-fluoro-3-methylphenyl)-N-methylpropan-1-amine is a useful research compound. Its molecular formula is C11H16FN and its molecular weight is 181.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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To a solution of 3-(4-fluoro-3-methylphenyl)propanal (1.0 g, 6 mmol) in 20 mL MeOH was added MeNH2HCl (556 mg, 7.2 mmol) followed by NaBH3CN (452 mg, 7.2 mmol) at room temperature. The mixture was stirred for 2 h at the room temperature. The reaction was quenched by pouring into 20 mL 5% aqueous NaOH and diluted with ethyl acetate. The mixture was extracted with more ethyl acetate (3×15 mL) and the combined organic layers washed with brine (2×10 mL) and dried over Na2SO4. The mixture was concentrated under reduced pressure and the product isolated by flash column chromatography eluting with 0% to 10% MeOH/DCM to provide 461 mg of the title compound as an colorless oil.